Cas no 100464-19-5 (Ethyl-(2S,3S)-(p-nitrophenyl)-oxirane-2,3-dicarboxylate)

Ethyl-(2S,3S)-(p-nitrophenyl)-oxirane-2,3-dicarboxylate Properties

Names and Identifiers

• 2,3-Oxiranedicarboxylicacid, ethyl 4-nitrophenyl ester, (2S,3S)- (9CI)
• ETHYL-(2S,3S)-(P-NITROPHENYL)-OXIRANE-2,3-DICARBOXYLATE
• Ethyl (2S,3S)-(4-nitrophenyl)oxirane-2,3-dicarboxylate
• ethyl (2S,3S)-(p-nitrophenyl)-oxirane-2,3-dicarboxylate
• ethyl p-nitrophenyl L-trans-epoxysuccinate
• METHYL 4-NITROPHENYL (2S,3S)-OXIRANE-2,3-DICARBOXYLATE
• SCHEMBL6978503
• 100464-19-5
• AKOS015910630
• 2,3-Oxiranedicarboxylicacid,ethyl 4-nitrophenyl ester,(2S,3S)-(9ci)
• 3-O-ethyl 2-O-(4-nitrophenyl) (2S,3S)-oxirane-2,3-dicarboxylate
• (2S,3S)-2-Ethyl 3-(4-nitrophenyl) oxirane-2,3-dicarboxylate
• +Expand

• InChIKey： HATHOOABCCNPIQ-UWVGGRQHSA-N
• Inchi： InChI=1S/C12H11NO7/c1-2-18-11(14)9-10(20-9)12(15)19-8-5-3-7(4-6-8)13(16)17/h3-6,9-10H,2H2,1H3/t9-,10-/m0/s1
• SMILES： CCOC([C@H]1O[C@@H]1C(OC1=CC=C([N+]([O-])=O)C=C1)=O)=O

Computed Properties

• Exact Mass: 281.05400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 281.05355169g/mol
• Heavy Atom Count: 20
• Complexity: 397
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• LogP: 1.35390
• PSA: 110.95000
• Boiling Point: 503.1 °C at 760 mmHg
• Flash Point: 240 °C
• Density: 1.44